Cas no 2905323-00-2 (Oxalic acid;1-prop-2-ynylazetidine)

• Product Name: Oxalic acid;1-prop-2-ynylazetidine
• CAS No: 2905323-00-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6796391
• PubChem ID: 162343886
• Update Time: 2025-05-30

Oxalic acid;1-prop-2-ynylazetidine Chemical and Physical Properties

Names and Identifiers

• E77382
• oxalic acid;1-prop-2-ynylazetidine
• 1-(Prop-2-yn-1-yl)azetidine oxalate
• MFCD34566879
• 1-PROP-2-YNYLAZETIDINE OXALIC ACID
• 1-Prop-2-ynylaZetidine oxalate
• PS-17231
• 2905323-00-2
• Oxalic acid;1-prop-2-ynylazetidine

• Inchi： 1S/C6H9N.C2H2O4/c1-2-4-7-5-3-6-7;3-1(4)2(5)6/h1H,3-6H2;(H,3,4)(H,5,6)
• InChI Key： RDCDUCUXAQGOJQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CC#C)CCC1

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Oxalic acid;1-prop-2-ynylazetidine

Introduction to Oxalic acid;1-prop-2-ynylazetidine (CAS No. 2905323-00-2)

Oxalic acid;1-prop-2-ynylazetidine is a specialized organic compound characterized by its unique structural properties and potential applications in the field of pharmaceutical chemistry. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2905323-00-2, has garnered attention due to its distinct chemical architecture and its potential role in the development of novel therapeutic agents. The molecule combines the well-known properties of oxalic acid with the versatile functionality of a propargyl azetidine moiety, making it a subject of significant interest for researchers exploring innovative chemical entities.

The structural composition of Oxalic acid;1-prop-2-ynylazetidine includes a central azetidine ring, which is a six-membered heterocyclic structure containing two nitrogen atoms. This ring system is appended with a propargyl group (–C≡CH) and an oxalic acid moiety (–COOH). The presence of these functional groups imparts unique reactivity and binding capabilities to the molecule, which can be exploited in various chemical transformations and biological interactions. The oxalic acid component, known for its ability to chelate metal ions, may contribute to the compound's stability and interaction with biological targets, while the propargyl azetidine group offers opportunities for further derivatization and functionalization.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The azetidine ring, in particular, has been extensively studied for its potential applications in medicinal chemistry. Its three-membered structure introduces conformational constraints that can influence binding affinity and selectivity when interacting with biological targets. The propargyl group further enhances the compound's synthetic utility by providing a site for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in drug discovery to introduce complex molecular architectures.

Oxalic acid;1-prop-2-ynylazetidine represents an intriguing example of how combining different functional groups can yield novel chemical entities with tailored properties. The oxalic acid moiety may contribute to the compound's solubility and stability in aqueous environments, making it suitable for formulation into pharmaceutical products. Additionally, the presence of both acidic (oxalic acid) and nucleophilic (propargyl azetidine) functionalities allows for diverse chemical modifications, enabling researchers to fine-tune the compound's characteristics for specific applications.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of Oxalic acid;1-prop-2-ynylazetidine with various biological targets, such as enzymes or receptors. This approach has accelerated the discovery of lead compounds for drug development and has highlighted the importance of structural diversity in medicinal chemistry. The integration of experimental data with computational predictions provides a powerful framework for understanding how structural features influence biological activity.

The potential applications of Oxalic acid;1-prop-2-ynylazetidine extend beyond pharmaceuticals into other areas of chemistry. For instance, its unique reactivity may make it useful in materials science, where functionalized heterocycles are employed to create advanced polymers or coatings with specific properties. The ability to incorporate metal-chelating units into organic molecules also opens up possibilities for developing smart materials that can respond to environmental stimuli or facilitate catalytic processes.

From a synthetic perspective, Oxalic acid;1-prop-2-ynylazetidine serves as a valuable intermediate for constructing more complex molecules. The propargyl azetidine group can be readily transformed into other functional groups through various reactions, such as hydrolysis or oxidation, allowing chemists to explore different chemical pathways. This flexibility makes it an attractive building block for libraries of compounds that can be screened for biological activity.

The study of Oxalic acid;1-prop-2-ynylazetidine also contributes to our understanding of fundamental chemical principles. Its behavior in different reaction conditions provides insights into how functional groups interact with each other and with external environments. Such knowledge is crucial for designing molecules with predictable properties and improved performance in real-world applications.

In conclusion,Oxalic acid;1-prop-2-ynylazetidine (CAS No. 2905323-00-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications for this molecule, it will undoubtedly play an important role in advancing scientific knowledge and technological development.